1-[2-(3-hydroxy-2-oxo-1H-indol-3-yl)ethyl]-3-[(1R,2R)-2-methoxycyclopentyl]urea

• IUPAC Name: 1-[2-(3-hydroxy-2-oxo-1H-indol-3-yl)ethyl]-3-[(1R,2R)-2-methoxycyclopentyl]urea
• InChI: InChI=1S/C17H23N3O4/c1-24-14-8-4-7-13(14)20-16(22)18-10-9-17(23)11-5-2-3-6-12(11)19-15(17)21/h2-3,5-6,13-14,23H,4,7-10H2,1H3,(H,19,21)(H2,18,20,22)/t13-,14-,17?/m1/s1
• InChI Key: LTFGIUOWMLSDKG-LJNCCCJHSA-N
• Canonical SMILES: COC1CCCC1NC(=O)NCCC2(C3=CC=CC=C3NC2=O)O
• Isomeric SMILES: CO[C@@H]1CCC[C@H]1NC(=O)NCCC2(C3=CC=CC=C3NC2=O)O
• Molecular Formula: C17H23N3O4
• Molecular Weight: 333.4 g/mol

Description

1-[2-(3-hydroxy-2-oxo-1H-indol-3-yl)ethyl]-3-[(1R,2R)-2-methoxycyclopentyl]urea is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is known for its unique structure and mechanism of action, which makes it a promising candidate for various biomedical applications.

Mechanism of Action

The mechanism of action of 1-[2-(3-hydroxy-2-oxo-1H-indol-3-yl)ethyl]-3-[(1R,2R)-2-methoxycyclopentyl]urea involves the inhibition of certain enzymes and pathways in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It also inhibits the activity of certain proteins involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis. It has also been found to inhibit the growth and proliferation of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[2-(3-hydroxy-2-oxo-1H-indol-3-yl)ethyl]-3-[(1R,2R)-2-methoxycyclopentyl]urea in lab experiments is its specificity and selectivity towards certain enzymes and pathways. This allows for more targeted and effective treatment of various diseases. However, one limitation of using this compound is its potential toxicity and side effects, which need to be carefully monitored and studied.

Future Directions

There are several future directions for the study and application of 1-[2-(3-hydroxy-2-oxo-1H-indol-3-yl)ethyl]-3-[(1R,2R)-2-methoxycyclopentyl]urea. One potential direction is the development of more potent and selective analogs of this compound for use in various therapeutic applications. Another direction is the investigation of its potential use in combination with other drugs to enhance its efficacy and reduce toxicity. Additionally, further studies are needed to fully understand the mechanism of action and physiological effects of this compound, which could lead to the development of new treatments for various diseases.

Synthesis Methods

The synthesis of 1-[2-(3-hydroxy-2-oxo-1H-indol-3-yl)ethyl]-3-[(1R,2R)-2-methoxycyclopentyl]urea involves the reaction of 3-indoleglyoxylic acid with cyclopentylmagnesium bromide, followed by the reaction of the resulting product with ethyl isocyanate. This is then further reacted with 1R,2R-epoxy-3-methoxycyclopentane to obtain the final product.

Scientific Research Applications

1-[2-(3-hydroxy-2-oxo-1H-indol-3-yl)ethyl]-3-[(1R,2R)-2-methoxycyclopentyl]urea has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. It has also been investigated for its potential use as an anti-diabetic agent and for its ability to inhibit the growth of certain bacteria.